Cas no 1045-82-5 (1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1))

• Product Name: 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1)
• CAS No: 1045-82-5
• MF: C₁₉H₂₂Cl₂N₂OS
• MW: 397.361781597137
• CID: 117390
• PubChem ID: 160559
• Update Time: 2025-04-18

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)-, hydrochloride (1:1)
• 1-(2-chloro-10H-phenothiazin-10-yl)-3-(diethylamino)propan-1-one hydrochloride (1:1)
• 2-Chloro-10-(3-(diethylamino)propionyl)-10H-phenothiazinium chloride
• Chloracizine HCl
• Chloracizine hydrochloride
• 2-chloro-10-[3-(diethylamino)propionyl]-10H-phenothiazinium chloride
• 1045-82-5
• EINECS 213-877-1
• MLS001032104
• CHLORACIZINE HYDROCHLORIDE [MI]
• 1-PROPANONE, 1-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)-3-(DIETHYLAMINO)-, HYDROCHLORIDE (1:1)
• 1-(2-Chloro-10H-phenothiazin-10-yl)-3-(diethylamino)propan-1-one--hydrogen chloride (1/1)
• Q27257924
• Chloracyzin hydrochloride
• SMR000718623
• 3R20PI460D
• 1-(2-chlorophenothiazin-10-yl)-3-(diethylamino)propan-1-one;hydrochloride
• 10H-PHENOTHIAZINE, 2-CHLORO-10-(3-(DIETHYLAMINO)-1-OXOPROPYL)-, MONOHYDROCHLORIDE
• Phenothiazine, 2-chloro-10-(N,N-diethyl-.beta.-alanyl)-, monohydrochloride
• UNII-3R20PI460D
• CHLORACIZIN HYDROCHLORIDE
• SCHEMBL11614590
• Chloracizine chloride
• CHEMBL1720570
• Chloracyzine hydrochloride
• DTXSID40909008
• AKOS030507904

• Inchi： 1S/C19H21ClN2OS.ClH/c1-3-21(4-2)12-11-19(23)22-15-7-5-6-8-17(15)24-18-10-9-14(20)13-16(18)22;/h5-10,13H,3-4,11-12H2,1-2H3;1H
• InChI Key： QELDTSNVBZMBTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)C(CCN(CC)CC)=O.Cl

Computed Properties

• Exact Mass: 396.08326
• Monoisotopic Mass: 396.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 553.9°Cat760mmHg
• Flash Point: 288.8°C
• PSA: 23.55